1-[3-(Benzyloxy)-4-methoxybenzyl]-4-[(4-methoxyphenyl)sulfonyl]piperazine

• Molecular Formula: C26H30N2O5S
• Molecular Weight: 482.6 g/mol
• IUPAC Name: 1-[(4-methoxy-3-phenylmethoxyphenyl)methyl]-4-(4-methoxyphenyl)sulfonylpiperazine
• InChI: InChI=1S/C26H30N2O5S/c1-31-23-9-11-24(12-10-23)34(29,30)28-16-14-27(15-17-28)19-22-8-13-25(32-2)26(18-22)33-20-21-6-4-3-5-7-21/h3-13,18H,14-17,19-20H2,1-2H3
• InChI Key: GISVNWKWIUTCFK-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)CC3=CC(=C(C=C3)OC)OCC4=CC=CC=C4

Description

1-[3-(Benzyloxy)-4-methoxybenzyl]-4-[(4-methoxyphenyl)sulfonyl]piperazine, also known as BMB-4, is a chemical compound that has been of great interest to the scientific community due to its potential therapeutic applications. BMB-4 belongs to the class of benzylpiperazine derivatives and has been found to possess a wide range of biological activities, including anticancer, antiviral, and antimicrobial properties.

Mechanism of Action

The exact mechanism of action of 1-[3-(Benzyloxy)-4-methoxybenzyl]-4-[(4-methoxyphenyl)sulfonyl]piperazine is not fully understood, but it is believed to exert its biological effects by inhibiting the activity of certain enzymes and signaling pathways involved in cell growth and proliferation. This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells by activating the caspase-dependent pathway. It has also been found to inhibit the activity of matrix metalloproteinases, which are enzymes involved in the breakdown of extracellular matrix and tumor invasion.
Biochemical and Physiological Effects:
This compound has been found to exhibit several biochemical and physiological effects in vitro and in vivo. In cancer cells, this compound has been shown to inhibit cell proliferation, induce apoptosis, and inhibit angiogenesis, which is the formation of new blood vessels that supply nutrients and oxygen to tumors. This compound has also been found to exhibit anti-inflammatory and antioxidant properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[3-(Benzyloxy)-4-methoxybenzyl]-4-[(4-methoxyphenyl)sulfonyl]piperazine is its broad-spectrum activity against cancer cells, viruses, and bacteria. This makes it a promising candidate for the development of novel therapeutics. This compound has also been found to exhibit low toxicity in vitro and in vivo, which is an important consideration for drug development. However, further studies are needed to determine the optimal dosage and administration route of this compound, as well as its potential side effects.

Future Directions

There are several future directions for the research and development of 1-[3-(Benzyloxy)-4-methoxybenzyl]-4-[(4-methoxyphenyl)sulfonyl]piperazine. One area of interest is the development of this compound-based therapeutics for the treatment of cancer, viral infections, and bacterial infections. Another area of interest is the elucidation of the exact mechanism of action of this compound, which may provide insights into the development of more effective therapeutics. Additionally, further studies are needed to determine the pharmacokinetics and pharmacodynamics of this compound, as well as its potential interactions with other drugs.

Synthesis Methods

1-[3-(Benzyloxy)-4-methoxybenzyl]-4-[(4-methoxyphenyl)sulfonyl]piperazine can be synthesized using a multistep process that involves the reaction of 3-(benzyloxy)-4-methoxybenzaldehyde with piperazine in the presence of a catalyst. The resulting intermediate is then reacted with 4-methoxyphenylsulfonyl chloride to obtain the final product. The synthesis of this compound has been optimized to achieve high yields and purity, making it suitable for further research and development.

Scientific Research Applications

1-[3-(Benzyloxy)-4-methoxybenzyl]-4-[(4-methoxyphenyl)sulfonyl]piperazine has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent anticancer activity against a wide range of cancer cell lines, including breast, lung, colon, and prostate cancer cells. This compound has also been shown to possess antiviral activity against herpes simplex virus type 1 and 2, as well as antimicrobial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli.